Cas no 109460-96-0 (2-Propenoic acid,3-(2-bromophenyl)-2-cyano-, methyl ester)

2-Propenoic acid,3-(2-bromophenyl)-2-cyano-, methyl ester structure
109460-96-0 structure
Product Name:2-Propenoic acid,3-(2-bromophenyl)-2-cyano-, methyl ester
CAS No:109460-96-0
MF:C11H8BrNO2
MW:266.090722084045
CID:198586
PubChem ID:674253
Update Time:2025-04-19

2-Propenoic acid,3-(2-bromophenyl)-2-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(2-bromophenyl)-2-cyano-, methyl ester
    • methyl 3-(2-bromophenyl)-2-cyanoprop-2-enoate
    • METHYL2-CYANO-3-(2-BROMOPHENYL)-ACRYLATE
    • AC1L3VN5
    • ACMC-20mcaz
    • AG-D-26370
    • CTK4A6521
    • METHYL (E)-3-(2-BROMOPHENYL)-2-CYANO-PROP-2-ENOATE
    • Methyl 2-cyano-3-(2-bromophenyl)acrylate
    • methyl (e)-2-cyano-3-(2-bromophenyl)-2-propenoate
    • 109460-96-0
    • SCHEMBL21457375
    • Methyl 3-(2-bromophenyl)-2-cyano-2-propenoate
    • 2-Propenoic acid, 3-(2-bromophenyl)-2-cyano-, methyl ester
    • 196512-60-4
    • Methyl (2E)-3-(2-bromophenyl)-2-cyano-2-propenoate
    • AKOS008660134
    • 2-Propenoic acid, 3-(2-bromophenyl)-2-cyano-, methyl ester, (2E)-
    • UNII-MW9DV3VNL5
    • Methyl 2-cyano-3-(2-bromophenyl)-acrylate
    • Acrylic acid, 2-cyano-3-(2-bromophenyl)-, methyl ester
    • CCRIS 1691
    • MW9DV3VNL5
    • methyl (E)-3-(2-bromophenyl)-2-cyanoprop-2-enoate
    • Inchi: 1S/C11H8BrNO2/c1-15-11(14)9(7-13)6-8-4-2-3-5-10(8)12/h2-6H,1H3/b9-6+
    • InChI Key: SSKFRKHFQPOMDS-RMKNXTFCSA-N
    • SMILES: BrC1C=CC=CC=1/C=C(\C#N)/C(=O)OC

Computed Properties

  • Exact Mass: 264.97384g/mol
  • Monoisotopic Mass: 264.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.5735 (rough estimate)
  • Refractive Index: 1.6320 (estimate)
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